Cas no 2229279-49-4 (2-1-(aminooxy)ethyl-5-(diethylamino)phenol)

• Product Name: 2-1-(aminooxy)ethyl-5-(diethylamino)phenol
• CAS No: 2229279-49-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6150168
• PubChem ID: 165700895
• Update Time: 2025-07-16

2-1-(aminooxy)ethyl-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)ethyl-5-(diethylamino)phenol
• 2229279-49-4
• 2-[1-(aminooxy)ethyl]-5-(diethylamino)phenol
• EN300-1810523

• Inchi： 1S/C12H20N2O2/c1-4-14(5-2)10-6-7-11(9(3)16-13)12(15)8-10/h6-9,15H,4-5,13H2,1-3H3
• InChI Key： DECHGPMHMVLGAE-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC(=CC=1O)N(CC)CC)N

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-1-(aminooxy)ethyl-5-(diethylamino)phenol

Comprehensive Overview of 2-1-(aminooxy)ethyl-5-(diethylamino)phenol (CAS No. 2229279-49-4)

2-1-(aminooxy)ethyl-5-(diethylamino)phenol, with the CAS number 2229279-49-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, chemical synthesis, and material science. This compound, characterized by its unique aminooxy and diethylamino functional groups, exhibits versatile reactivity, making it a valuable intermediate in the development of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and functional material design.

The molecular structure of 2-1-(aminooxy)ethyl-5-(diethylamino)phenol combines a phenol core with an aminooxyethyl side chain and a diethylamino substituent. This configuration imparts distinct chemical properties, such as enhanced solubility in polar solvents and the ability to participate in oxime formation reactions. These traits are highly sought after in the synthesis of bioconjugates and pro-drugs, where controlled release and targeted delivery are critical. The compound's CAS no 2229279-49-4 is frequently referenced in patent literature, underscoring its industrial relevance.

In recent years, the demand for 2-1-(aminooxy)ethyl-5-(diethylamino)phenol has surged due to its role in click chemistry applications. Click chemistry, a modular approach to chemical synthesis, relies on high-yielding reactions to assemble complex molecules efficiently. The aminooxy group in this compound enables rapid conjugation with carbonyl-containing molecules, a feature exploited in biomarker labeling and polymer functionalization. This aligns with the growing trend of green chemistry, where researchers prioritize atom-efficient and environmentally benign processes.

Another area of interest is the compound's potential in photodynamic therapy (PDT). The diethylamino moiety, known for its electron-donating properties, can enhance the light-absorbing capabilities of photosensitizers. As PDT gains traction in cancer treatment and antimicrobial applications, CAS no 2229279-49-4 is being investigated for its ability to improve the efficacy of therapeutic agents. This aligns with the broader shift toward precision medicine, where tailored solutions are developed for specific medical challenges.

From a commercial perspective, 2-1-(aminooxy)ethyl-5-(diethylamino)phenol is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS number 2229279-49-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's stability under standard storage conditions further enhances its practicality for laboratory use. However, handling requires adherence to general safety protocols, as with any chemical substance.

Looking ahead, the versatility of 2-1-(aminooxy)ethyl-5-(diethylamino)phenol positions it as a key player in emerging technologies. Innovations in nanomedicine and smart materials are likely to drive further demand, particularly as researchers explore its integration into stimuli-responsive systems. For those seeking detailed technical data, the CAS no 2229279-49-4 provides a reliable reference point for accessing peer-reviewed studies and supplier specifications.

In summary, 2-1-(aminooxy)ethyl-5-(diethylamino)phenol (CAS No. 2229279-49-4) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features and reactivity profile make it indispensable for cutting-edge research, from drug development to advanced material engineering. As the scientific community continues to uncover its potential, this compound is poised to remain at the forefront of innovation.